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Compound of Interest

Compound Name:
2-Methyl-4-(2-methylphenyl)-1-

butene

CAS No.: 731772-15-9

Cat. No.: B1319142

Get Quote

Executive Summary
2-Methyl-4-(2-methylphenyl)-1-butene is a specialized alkene intermediate used primarily in

the synthesis of functionalized aromatic compounds, fragrance ingredients (mimicking

floral/woody notes), and as a hydrophobic linker in pharmaceutical discovery.

Unlike commodity solvents, this compound is a Tier-3 Research Chemical, meaning it is

typically not held in bulk inventory by major distributors (e.g., Sigma-Aldrich, Fisher) but is

synthesized on-demand or stocked by specialized building-block vendors.
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Parameter Specification

CAS Number 731772-15-9

IUPAC Name 1-(3-methylbut-3-en-1-yl)-2-methylbenzene

Molecular Formula C₁₂H₁₆

Molecular Weight 160.26 g/mol

Appearance Colorless to pale yellow oil

Solubility
Insoluble in water; Soluble in DCM, THF, Ethyl

Acetate

Part 1: Sourcing Landscape & Price Analysis
Supplier Ecosystem
The supply chain for this compound is bifurcated into Catalog Vendors (stocking small grams)

and Custom Synthesis Houses (bulk manufacturing).

Primary Catalog Source:BLDpharm is currently the most prominent supplier listing a specific

stock keeping unit (SKU) for this CAS number.

Secondary Aggregators: Platforms like MolPort and ChemSpace often list this compound via

third-party labs in China and India.

Custom Synthesis: For quantities >100g, contract research organizations (CROs) are the

standard route due to the lack of off-the-shelf bulk availability.

Price Estimation Model
As a non-commodity chemical, "list prices" are rarely static. The following table provides an

estimated cost structure based on current raw material costs (2-methylbenzyl chloride and

methallyl chloride) and labor overhead for research-grade purity (>97%).
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Scale
Estimated Market
Price (USD)

Lead Time Sourcing Strategy

Research (1g - 5g) $150 - $350 1-2 Weeks
Direct Purchase (e.g.,

BLDpharm)

Pilot (25g - 100g) $800 - $1,500 3-4 Weeks

Request for Quote

(RFQ) / Batch

Synthesis

Bulk (1kg+) $3,500 - $5,000 6-8 Weeks
Custom Contract

Manufacturing

Analyst Note: The high price-per-gram at the research scale reflects the "custom synthesis"

premium. The cost drops precipitously at the kilogram scale because the starting materials are

inexpensive commodity chemicals.

Part 2: Technical Synthesis & Production
For researchers unable to source the compound or requiring specific isotopic labeling, in-house

synthesis is a viable and cost-effective option.

Validated Synthetic Route: Grignard Coupling
The most robust route involves the coupling of 2-methylbenzyl magnesium chloride with

methallyl chloride. This approach minimizes isomerization byproducts common in acid-

catalyzed dehydration routes.

Reaction Pathway Diagram
The following diagram illustrates the critical process flow and intermediate states.
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Figure 1: Grignard coupling pathway for the synthesis of 2-Methyl-4-(2-methylphenyl)-1-
butene.[1][2][3][4][5]

Detailed Protocol (Self-Validating)
Objective: Synthesize 10g of target alkene.

Grignard Formation:

To a flame-dried 3-neck flask, add Mg turnings (1.2 eq) and a crystal of Iodine.

Add anhydrous THF. Dropwise add 2-methylbenzyl chloride (1.0 eq).

Validation: Initiation is confirmed by the disappearance of the iodine color and mild

exotherm.

Coupling:

Cool the Grignard solution to 0°C.

Slowly add methallyl chloride (3-chloro-2-methylpropene, 1.1 eq) diluted in THF.

Critical Step: Maintain temperature <10°C to prevent Wurtz homocoupling of the benzyl

halide.

Workup:
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Quench with saturated NH₄Cl. Extract with diethyl ether.

Dry over MgSO₄ and concentrate.[4]

Purification:

The crude oil typically contains unreacted halide. Purify via Vacuum Distillation (bp ~105-

110°C at 5 mmHg) or Silica Gel Chromatography (100% Hexanes).

Part 3: Quality Assurance & Specifications
When sourcing or synthesizing this compound, the following analytical signatures validate

identity and purity.

Nuclear Magnetic Resonance (NMR)
¹H NMR (CDCl₃, 400 MHz):

δ 7.10–7.20 (m, 4H): Aromatic protons (2-methylphenyl group).

δ 4.75 & 4.80 (s, 2H): Terminal alkene protons (=CH₂). Distinctive germinal vinyl signals.

δ 2.75 (t, 2H): Benzylic methylene (-CH₂-Ar).

δ 2.35 (t, 2H): Allylic methylene (-CH₂-C=).

δ 2.30 (s, 3H): Aryl-Methyl group.

δ 1.80 (s, 3H): Vinyl-Methyl group.

Impurity Profile
Impurity Origin Detection Method

1,2-bis(2-methylphenyl)ethane
Wurtz homocoupling of

Grignard
GC-MS (High MW peak)

2-Methylbenzyl chloride Unreacted starting material Beilstein Test / TLC

Isomeric internal alkenes Acid-catalyzed isomerization
¹H NMR (Loss of terminal vinyl

signals)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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